Cas no 2172109-24-7 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid
• CAS No: 2172109-24-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6104809
• PubChem ID: 165808001
• Update Time: 2025-06-07

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid
• 2172109-24-7
• EN300-1510016
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cycloheptyl}formamido)butanoic acid

• Inchi： 1S/C28H34N2O5/c31-25(32)14-9-17-29-26(33)28(15-7-1-2-8-16-28)19-30-27(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,24H,1-2,7-9,14-19H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ASBQTNMNWKYDLT-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCCC1)NCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid (CAS No. 2172109-24-7): A Comprehensive Overview

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid (CAS No. 2172109-24-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cycloheptyl groups, making it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The cycloheptyl moiety, on the other hand, provides steric bulk and can influence the conformational properties of the molecule, which is crucial for its biological activity. The combination of these functional groups in 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid makes it a versatile building block for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study, published in the European Journal of Medicinal Chemistry in 2022, scientists explored the use of this compound as a scaffold for the development of anticancer drugs. The research team synthesized a series of derivatives by modifying the cycloheptyl and butanoic acid moieties and evaluated their cytotoxic activity against various cancer cell lines. The results showed that several derivatives exhibited significant antiproliferative effects, particularly against breast and lung cancer cells. These findings suggest that 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid could serve as a lead compound for further drug development in oncology.

The structural complexity of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid also makes it an attractive target for computational studies. Molecular dynamics simulations have been employed to investigate the conformational behavior and binding interactions of this compound with various biological targets. These simulations provide valuable insights into the molecular mechanisms underlying its biological activities, which can guide the rational design of more potent and selective analogs.

Beyond its therapeutic potential, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid has also found applications in chemical biology research. For example, it has been used as a tool compound to probe protein-protein interactions and to study post-translational modifications such as lysine acetylation. The ability to selectively modify proteins with this compound allows researchers to gain deeper insights into cellular processes and disease mechanisms.

In conclusion, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcycloheptyl}formamido)butanoic acid (CAS No. 2172109-24-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for the development of novel therapeutic agents targeting inflammatory diseases, cancer, and other conditions. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in the field.